Cas no 474622-13-4 (1,4-BENZODIOXIN-2-METHANOL, 2,3-DIHYDRO-7-HYDROXY-, (2S)-)

• Product Name: 1,4-BENZODIOXIN-2-METHANOL, 2,3-DIHYDRO-7-HYDROXY-, (2S)-
• CAS No: 474622-13-4
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 3193630
• PubChem ID: 20579158
• Update Time: 2025-04-21

1,4-BENZODIOXIN-2-METHANOL, 2,3-DIHYDRO-7-HYDROXY-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1,4-BENZODIOXIN-2-METHANOL, 2,3-DIHYDRO-7-HYDROXY-, (2S)-
• RGLXNLMFAFFHKT-ZETCQYMHSA-N
• SCHEMBL6629303
• (2S)-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
• (S)-3-(Hydroxymethyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-ol
• 474622-13-4

• Inchi： 1S/C9H10O4/c10-4-7-5-12-8-2-1-6(11)3-9(8)13-7/h1-3,7,10-11H,4-5H2/t7-/m0/s1
• InChI Key： RGLXNLMFAFFHKT-ZETCQYMHSA-N
• SMILES： O1C2=CC(O)=CC=C2OC[C@@H]1CO

Computed Properties

• Exact Mass: 182.05790880Da
• Monoisotopic Mass: 182.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.9Ų